Cas no 941868-71-9 (N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide)

• Product Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide
• CAS No: 941868-71-9
• MF: C₁₉H₂₀N₂O₃S₂
• MW: 388.503702163696
• CID: 5499335
• Update Time: 2025-11-02

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-propan-2-ylsulfonylbenzamide
• N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C19H20N2O3S2/c1-11(2)26(23,24)15-7-5-14(6-8-15)18(22)21-19-20-16-9-12(3)13(4)10-17(16)25-19/h5-11H,1-4H3,(H,20,21,22)
• InChI Key： KSIMNOOGQWCRRR-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC(C)=C(C)C=C2S1)(=O)C1=CC=C(S(C(C)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide (CAS No. 941868-71-9): A Comprehensive Overview

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide (CAS No. 941868-71-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzothiazole and sulfonylbenzamide moieties, exhibits promising potential in various applications, particularly in drug discovery and development. Its molecular structure combines a 5,6-dimethyl-1,3-benzothiazol-2-yl group with a 4-(propane-2-sulfonyl)benzamide unit, resulting in a molecule with distinct physicochemical properties.

The compound's CAS number 941868-71-9 serves as a unique identifier, ensuring precise classification and retrieval in chemical databases. Researchers and industry professionals often search for this compound using variations such as "N-(5,6-dimethylbenzothiazol-2-yl)-4-(isopropylsulfonyl)benzamide" or "benzothiazole sulfonylbenzamide derivative", reflecting its structural features. The growing interest in benzothiazole-based compounds is driven by their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, making them a hot topic in contemporary pharmaceutical research.

One of the key reasons for the popularity of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide is its potential role in targeting specific enzymes or receptors involved in disease pathways. For instance, benzothiazole derivatives have been extensively studied for their ability to modulate protein-protein interactions, a cutting-edge area in drug discovery. This aligns with current trends in precision medicine, where researchers are increasingly focusing on small molecules that can selectively inhibit or activate biological targets with high specificity.

From a synthetic chemistry perspective, the preparation of CAS 941868-71-9 involves multi-step organic reactions, often starting with the condensation of 2-amino-5,6-dimethylbenzothiazole with 4-(propane-2-sulfonyl)benzoic acid derivatives. The sulfonyl group in the molecule enhances its solubility and bioavailability, which are critical factors in drug development. These synthetic considerations are frequently searched by chemists looking for efficient routes to benzothiazole-amide hybrids, highlighting the compound's relevance in modern synthetic methodologies.

The physicochemical properties of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide contribute to its potential applications. With a molecular weight of approximately 372.47 g/mol, this compound typically appears as a white to off-white crystalline powder. Its logP value, an indicator of lipophilicity, suggests moderate membrane permeability, making it an interesting candidate for pharmacokinetic studies. These characteristics are often queried in scientific databases, as researchers compare them with other small molecule inhibitors in their drug discovery projects.

In the context of current pharmaceutical trends, CAS 941868-71-9 represents a valuable scaffold for the development of novel therapeutics. The benzothiazole core is known to interact with various biological targets, while the sulfonylbenzamide moiety can contribute to binding affinity and selectivity. This dual functionality makes the compound particularly attractive for researchers investigating treatments for chronic diseases, a major focus area in global healthcare. The compound's potential applications in addressing unmet medical needs frequently appear in literature searches and patent filings.

Quality control and analytical characterization of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, which are essential for research and development purposes. Analytical data for benzothiazole derivatives like this one are highly sought after in scientific communities, as they provide crucial reference points for synthetic and pharmacological studies.

The commercial availability of CAS 941868-71-9 through specialty chemical suppliers has facilitated its use in various research programs. While not yet a household name in pharmaceutical circles, this compound is increasingly recognized as a valuable chemical building block for medicinal chemistry. Its growing presence in scientific literature suggests that it may play a significant role in future drug discovery efforts, particularly in areas such as kinase inhibition or epigenetic modulation, which are currently dominant themes in biomedical research.

From a safety and handling perspective, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide should be treated with standard laboratory precautions appropriate for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when handling the substance. These safety considerations are commonly included in material safety data sheets (MSDS) and are frequently searched by laboratory personnel working with heterocyclic compounds.

Looking ahead, the scientific community anticipates continued interest in benzothiazole-containing compounds like CAS 941868-71-9. As research into targeted therapies advances, molecules combining privileged structures with modifiable functional groups will likely remain at the forefront of medicinal chemistry. The compound's versatility and potential for structural optimization make it a promising candidate for further investigation, particularly in the context of personalized medicine and combination therapies, which represent major directions in contemporary pharmaceutical development.

In summary, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide (CAS No. 941868-71-9) embodies the intersection of synthetic chemistry and drug discovery. Its unique structural features, combined with the growing understanding of benzothiazole pharmacology, position it as a compound of significant interest to researchers across multiple disciplines. As the pharmaceutical industry continues to explore novel therapeutic approaches, compounds like this will undoubtedly contribute to the advancement of medical science and the development of innovative treatments for various health conditions.